Cas no 836627-56-6 (N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide)

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide is a brominated ketone derivative with a dimethylamide functional group, offering utility as an intermediate in organic synthesis. Its structure features a reactive α-bromo ketone moiety, enabling participation in nucleophilic substitution and cyclization reactions, making it valuable for constructing complex heterocycles or pharmaceutical scaffolds. The 4-methylphenyl group enhances lipophilicity, potentially improving substrate compatibility in certain transformations. The dimethylamide group contributes to solubility in polar aprotic solvents, facilitating purification and handling. This compound is particularly suited for researchers developing bioactive molecules or exploring novel synthetic pathways requiring controlled reactivity at the carbonyl-adjacent carbon. Proper storage under inert conditions is recommended due to the sensitivity of the α-bromo ketone functionality.

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide structure

836627-56-6 structure

Product Name:N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide

CAS No:836627-56-6

MF:C₁₃H₁₆BrNO₂

MW:298.175642967224

MDL:MFCD29918997

CID:4557288

PubChem ID:11738062

Update Time:2025-06-13

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

- Zolpidem Related Compound 2
- BCP31591
- 3-bromo-N,N-dimethyl-4-(4-methylphenyl)-4-oxobutanamide
- Benzenebutanamide, (c)micro-bromo-N,N,4-trimethyl-(c)(3/4)-oxo-;3-Bromo-N,N-dimethyl-4-oxo-4-(p-tolyl)butanamide
- β-Bromo-N,N,4-trimethyl-γ-oxobenzenebutanamide (ACI)
- N,N-Dimethyl 3-bromo-4-(4-methylphenyl)-4-oxobutanamide
- N,N-Dimethyl-3-bromo-3-(4-methylbenzoyl)propionamide
- 3-Bromo-N,N-dimethyl-4-oxo-4-(p-tolyl)butanamide
- UNII-FL829W9C66
- AS-77364
- Zolpidem tartrate impurity D [EP]
- I(2)-Bromo-N,N,4-trimethyl-I(3)-oxobenzenebutanamide
- Benzenebutanamide, beta-bromo-N,N,4-trimethyl-gamma-oxo-
- BENZENEBUTANAMIDE, .BETA.-BROMO-N,N,4-TRIMETHYL-.GAMMA.-OXO-
- 836627-56-6
- D93845
- beta-Bromo-N,N,4-trimethyl-gamma-oxobenzenebutanamide
- FL829W9C66
- DTXSID601247508
- ZOLPIDEM TARTRATE IMPURITY D [EP IMPURITY]
- SCHEMBL4894019
- .BETA.-BROMO-N,N,4-TRIMETHYL-.GAMMA.-OXOBENZENEBUTANAMIDE
- N,N-Dimethyl3-Bromo-4-(4-methylphenyl)-4-oxobutanamide
- N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide
- MDL： MFCD29918997
- Inchi： 1S/C13H16BrNO2/c1-9-4-6-10(7-5-9)13(17)11(14)8-12(16)15(2)3/h4-7,11H,8H2,1-3H3
- InChI Key： BROZCDKHLQPLCX-UHFFFAOYSA-N
- SMILES： BrC(C(C1C=CC(C)=CC=1)=O)CC(N(C)C)=O

Computed Properties

Exact Mass: 297.03644g/mol
Monoisotopic Mass: 297.03644g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.4

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 396.4±37.0 °C at 760 mmHg
Flash Point: 193.6±26.5 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D464855-100mg	N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		100mg	$270.00	2023-05-18
TRC	D464855-250mg	N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		250mg	$552.00	2023-05-18
TRC	D464855-500mg	N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		500mg	$959.00	2023-05-18
TRC	D464855-1g	N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		1g	$ 1200.00	2023-09-07
TRC	D464855-1000mg	N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		1g	$1642.00	2023-05-18
eNovation Chemicals LLC	D964881-25mg	N,N-Dimethyl3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6	95%	25mg	$215	2023-09-02
eNovation Chemicals LLC	D964881-100mg	N,N-Dimethyl3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6	95%	100mg	$325	2023-09-02
eNovation Chemicals LLC	D964881-250mg	N,N-Dimethyl3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6	95%	250mg	$575	2023-09-02
A2B Chem LLC	AX39609-100mg	N,N-Dimethyl3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		100mg	$708.00	2024-04-19
A2B Chem LLC	AX39609-250mg	N,N-Dimethyl3-Bromo-4-(4-methylphenyl)-4-oxobutanamide	836627-56-6		250mg	$1142.00	2024-04-19

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide Production Method

Production Method 1

4619-20-9

836627-56-6

Reaction Conditions

1.1 Solvents: Toluene ; 20 °C
1.2 Reagents: Pivaloyl chloride ; 10 min, 20 °C
1.3 Reagents: Triethylamine ; 30 min, 20 - 25 °C; 25 - 45 °C; 2 h, 45 - 50 °C; 45 °C → -10 °C
1.4 Solvents: Water ; 1 h, -10 °C; -10 °C → rt; 1 h, rt
2.1 Solvents: Acetic acid , Water ; rt → 45 °C
2.2 Reagents: Hydrogen bromide Solvents: Water ; 5 - 6 h, 45 - 50 °C
2.3 Reagents: Hydrogen peroxide Solvents: Water ; 35 - 40 °C; 35 °C → rt
2.4 Reagents: Sodium bisulfite Solvents: Water ; 1 h, rt

Reference

A method for preparing zolpidem and its intermediates

, Italy, , ,

Production Method 2

402470-91-1

836627-56-6

Reaction Conditions

1.1 Solvents: Acetic acid ; rt → 40 °C
1.2 Reagents: Bromine ; 1 h, 40 °C; 30 min, 40 °C
1.3 Reagents: Bromine ; 35 - 40 °C
1.4 Reagents: Sodium bisulfite Solvents: Water ; 1 h, rt

Reference

A method for preparing zolpidem and its intermediates

, Italy, , ,

Production Method 3

4619-20-9

836627-56-6

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 6 h, rt
2.1 Reagents: Bromine Solvents: Acetic acid ; rt; 24 h, rt

Reference

Scaffold hopping: application to the discovery of novel GABAA receptor ligands

Falco, J. L.; et al, Afinidad, 2007, 64(529), 324-328

Production Method 4

108-30-5

836627-56-6

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Toluene ; rt → 0 °C
1.2 0 - 5 °C; 5 - 25 °C; 2 h, 25 - 35 °C
1.3 Solvents: Water ; 35 °C → 70 °C; 15 min, 70 - 80 °C
2.1 Solvents: Toluene ; 20 °C
2.2 Reagents: Pivaloyl chloride ; 10 min, 20 °C
2.3 Reagents: Triethylamine ; 30 min, 20 - 25 °C; 25 - 45 °C; 2 h, 45 - 50 °C; 45 °C → -10 °C
2.4 Solvents: Water ; 1 h, -10 °C; -10 °C → rt; 1 h, rt
3.1 Solvents: Acetic acid , Water ; rt → 45 °C
3.2 Reagents: Hydrogen bromide Solvents: Water ; 5 - 6 h, 45 - 50 °C
3.3 Reagents: Hydrogen peroxide Solvents: Water ; 35 - 40 °C; 35 °C → rt
3.4 Reagents: Sodium bisulfite Solvents: Water ; 1 h, rt

Reference

A method for preparing zolpidem and its intermediates

, Italy, , ,

Production Method 5

108-30-5

836627-56-6

Reaction Conditions

1.1 Solvents: Toluene ; rt → 0 °C
1.2 Reagents: Aluminum chloride ; 2.5 h, 0 °C → 95 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Triethylamine , Pivaloyl chloride Solvents: Dichloromethane ; 5 - 15 °C
2.2 Solvents: Water ; 0 - 5 °C
3.1 Reagents: Bromine Solvents: Dichloromethane ; 10 - 15 °C; 3 h, 20 - 30 °C

Reference

Process for obtaining zolpidem hemi-tartrate.

, Mexico, , ,

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide Raw materials

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide Preparation Products

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide (836627-56-6)

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Related Categories

Additional information on N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide

Comprehensive Overview of N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide (CAS No. 836627-56-6)

N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide, with the CAS number 836627-56-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated amide derivative is characterized by its unique molecular structure, which combines a 4-methylphenyl group with a 3-bromo-4-oxobutanamide backbone. Its N,N-dimethyl substitution enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS registry number 836627-56-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Researchers often explore its potential as a building block for drug discovery or crop protection agents, aligning with current trends in green chemistry and sustainable synthesis. Its bromine atom offers a reactive site for further functionalization, a feature highly sought after in cross-coupling reactions and palladium-catalyzed transformations.

In the context of AI-driven drug design, N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide is often discussed for its potential role in high-throughput screening. Its structural motifs are compatible with machine learning models predicting bioactivity, a hot topic in computational chemistry. Users searching for "836627-56-6 applications" or "brominated amide synthesis" will find this compound's versatility noteworthy, particularly in peptide mimetics and enzyme inhibitor development.

From a synthetic perspective, the compound's 4-oxobutanamide moiety is pivotal for constructing heterocyclic scaffolds, a key focus in medicinal chemistry. Recent publications highlight its utility in Michael addition reactions, where its α,β-unsaturated carbonyl system acts as an electrophile. This aligns with the growing demand for atom-efficient methodologies and catalyst-free conditions, topics dominating organic chemistry forums and research gate discussions.

Environmental considerations also play a role in its appeal. The compound's N,N-dimethyl group reduces its persistence in ecosystems compared to non-alkylated analogs, addressing concerns about bioaccumulation. Searches for "836627-56-6 safety profile" often lead to studies on its biodegradation pathways, reflecting the industry's shift toward benign-by-design chemicals. Regulatory databases like ECHA and EPA provide additional insights into its handling guidelines.

Analytical techniques for characterizing CAS 836627-56-6 include HPLC-MS and NMR spectroscopy, with its bromine isotope pattern serving as a diagnostic marker. These methods are frequently queried in spectral interpretation tutorials, underscoring the compound's educational value. Its chromatographic behavior is also studied in method development for amide-containing analytes, a niche yet expanding field.

In summary, N,N-Dimethyl 3-Bromo-4-(4-methylphenyl)-4-oxobutanamide (836627-56-6) exemplifies the intersection of structural complexity and practical utility. Its multifaceted applications—from pharmaceutical intermediates to material science—ensure its continued prominence in scientific literature and patent filings, making it a compound worthy of in-depth exploration.